3-(4-ethyl-5-{[2-(2-fluorophenoxy)ethyl]thio}-4H-1,2,4-triazol-3-yl)-1H-indole

• IUPAC Name: 3-[4-ethyl-5-[2-(2-fluorophenoxy)ethylsulfanyl]-1,2,4-triazol-3-yl]-1H-indole
• InChI: InChI=1S/C20H19FN4OS/c1-2-25-19(15-13-22-17-9-5-3-7-14(15)17)23-24-20(25)27-12-11-26-18-10-6-4-8-16(18)21/h3-10,13,22H,2,11-12H2,1H3
• InChI Key: QFKAINCHGQBWOG-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCCOC2=CC=CC=C2F)C3=CNC4=CC=CC=C43
• Molecular Formula: C20H19FN4OS
• Molecular Weight: 382.5 g/mol

Description

3-(4-ethyl-5-{[2-(2-fluorophenoxy)ethyl]thio}-4H-1,2,4-triazol-3-yl)-1H-indole is a novel chemical compound that has recently gained attention in the field of scientific research. This compound has shown promising results in various studies and has the potential to be used in a wide range of applications.

Mechanism of Action

The mechanism of action of 3-(4-ethyl-5-{[2-(2-fluorophenoxy)ethyl]thio}-4H-1,2,4-triazol-3-yl)-1H-indole is not fully understood. However, studies have suggested that it works by inhibiting certain enzymes and proteins that are involved in cell growth and proliferation. It may also induce apoptosis, which is the process of programmed cell death.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, induce apoptosis, and reduce inflammation. It may also have neuroprotective effects and improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(4-ethyl-5-{[2-(2-fluorophenoxy)ethyl]thio}-4H-1,2,4-triazol-3-yl)-1H-indole in lab experiments is its specificity. It has been shown to selectively target cancer cells and has minimal toxicity to normal cells. However, one of the limitations is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of 3-(4-ethyl-5-{[2-(2-fluorophenoxy)ethyl]thio}-4H-1,2,4-triazol-3-yl)-1H-indole. One area of research is the development of more efficient synthesis methods to improve the yield and purity of the compound. Another direction is the study of its potential use in combination with other drugs for cancer treatment. It may also be studied for its potential use in other neurological disorders, such as multiple sclerosis and Huntington's disease. Finally, the mechanism of action of this compound needs to be further elucidated to fully understand its potential applications.

Scientific Research Applications

3-(4-ethyl-5-{[2-(2-fluorophenoxy)ethyl]thio}-4H-1,2,4-triazol-3-yl)-1H-indole has been studied for its potential use in various scientific research applications. One of the main areas of research is cancer treatment. Studies have shown that this compound has anti-cancer properties and can inhibit the growth of cancer cells. It has also been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.